ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate
Overview
Description
Ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate, also known as EDBIA, is an organic compound found in nature and widely used in laboratories for scientific research. It is a colorless liquid with a molecular weight of 214.19 g/mol and a boiling point of 109-110 °C. EDBIA is a derivative of imidazole, an aromatic heterocyclic compound that is also found in many biological molecules. The compound has been found to have a wide range of applications in the fields of chemical synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate has been used in a variety of scientific research applications, including drug discovery, chemical synthesis, and biochemistry. In drug discovery, this compound has been used to synthesize new compounds that can be used for the treatment of various diseases. In chemical synthesis, this compound has been used as a reagent in the synthesis of other compounds. In biochemistry, this compound has been used to study the structure and function of proteins, enzymes, and other biomolecules.
Mechanism of Action
The mechanism of action of ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate is not yet fully understood. However, it is believed that this compound acts as a catalyst in the synthesis of other compounds. It is also believed to be involved in the formation of covalent bonds between molecules, as well as in the activation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to be non-toxic and non-irritating to the skin and eyes. It has also been found to be non-mutagenic and non-carcinogenic.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate is its low cost and easy availability. It is also non-toxic and non-irritating, making it safe to use in laboratory experiments. However, this compound is a relatively unstable compound and can decompose under certain conditions. It is also susceptible to hydrolysis and oxidation.
Future Directions
The future of ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate is promising, as research continues to uncover its potential applications. Possible future directions include the development of new synthetic methods for the synthesis of this compound and its derivatives, the use of this compound in drug discovery, and the study of its biochemical and physiological effects. Additionally, this compound could be used in the development of new materials, such as polymers and nanomaterials. Finally, this compound could be used in the development of new catalysts for chemical reactions.
Synthesis Methods
Ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate can be synthesized in a two-step process. The first step involves the reaction of 2-bromo-1,5-dimethyl-1H-imidazol-4-yl chloride with ethyl acetate in the presence of potassium carbonate. The second step involves the reaction of the resulting product with sodium bromide in the presence of acetic acid. The two steps are carried out at room temperature and yield this compound in a high yield.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate involves the reaction of 2-bromo-1,5-dimethyl-1H-imidazole-4-carboxylic acid with ethyl chloroacetate in the presence of a base to form the desired product.", "Starting Materials": [ "2-bromo-1,5-dimethyl-1H-imidazole-4-carboxylic acid", "ethyl chloroacetate", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-1,5-dimethyl-1H-imidazole-4-carboxylic acid (1 equiv) and ethyl chloroacetate (1.2 equiv) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain ethyl 2-(2-bromo-1,5-dimethyl-1H-imidazol-4-yl)acetate as a white solid." ] } | |
| 2758001-61-3 | |
Molecular Formula |
C9H13BrN2O2 |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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